Cas no 602-77-7 (1,5-Dibromoanthracene-9,10-dione)

• Product Name: 1,5-Dibromoanthracene-9,10-dione
• CAS No: 602-77-7
• MF: C₁₄H₆Br₂O₂
• MW: 366.004242420197
• MDL: MFCD08276343
• CID: 951522
• PubChem ID: 87558180
• Update Time: 2025-06-14

1,5-Dibromoanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromoanthraquinone
• 1,5-dibromo-9,10-Anthracenedione
• 1,5-dibromoanthracene-9,10-dione
• 1,5-Dibrom-anthrachinon
• 1,5-dibromo-9,10-anthraquinone
• 1,5-dibromoanthra-9,10-quinone
• 1,5-dibromo-anthrachinone
• 9,10-anthracenedione,1,5-dibromo
• 9,10-anthracenedione, 1,5-dibromo-
• D3181
• 1,5-Dibromoanthracene-9,10-dione

• MDL： MFCD08276343
• Inchi： 1S/C14H6Br2O2/c15-9-5-1-3-7-11(9)14(18)8-4-2-6-10(16)12(8)13(7)17/h1-6H
• InChI Key： SRRLOAAMZYZYQY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C3C(=CC=CC=3C(C=21)=O)Br)=O

Computed Properties

• Exact Mass: 363.87300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Not available
• Density: 1.911±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 292°C(lit.)
• Solubility: Insuluble (6.2E-5 g/L) (25 ºC),
• PSA: 34.14000
• LogP: 3.98700
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 1,5-Dibromoanthracene-9,10-dione

Comprehensive Guide to 1,5-Dibromoanthracene-9,10-dione (CAS No. 602-77-7): Properties, Applications, and Innovations

1,5-Dibromoanthracene-9,10-dione (CAS No. 602-77-7) is a halogenated derivative of anthraquinone, a versatile organic compound widely studied for its unique chemical and photophysical properties. This compound, characterized by two bromine atoms at the 1 and 5 positions of the anthracene ring, has garnered significant attention in materials science, organic electronics, and specialty chemical synthesis. Its molecular structure, C14H6Br2O2, combines the robustness of aromatic systems with the reactivity of halogens, making it a valuable intermediate for advanced applications.

In recent years, the demand for halogenated anthraquinones like 1,5-Dibromoanthracene-9,10-dione has surged due to their role in developing organic semiconductors and photovoltaic materials. Researchers are exploring its potential in OLEDs (Organic Light-Emitting Diodes) and solar cells, where its electron-accepting properties enhance device efficiency. Additionally, its fluorescence characteristics make it a candidate for bioimaging probes and sensors, aligning with the growing interest in sustainable and high-performance materials.

The synthesis of 1,5-Dibromoanthracene-9,10-dione typically involves bromination of anthraquinone under controlled conditions, yielding a product with high purity and stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Its thermal stability and solubility in organic solvents like DMF and dichloromethane further broaden its utility in industrial and academic settings.

From an environmental perspective, the compound's biodegradability and low toxicity profile have been subjects of scrutiny, especially as industries prioritize green chemistry principles. Innovations in catalytic bromination methods aim to reduce waste and energy consumption during production, addressing concerns about sustainable synthesis. These advancements resonate with global trends toward eco-friendly chemicals and circular economy models.

Beyond its technical applications, 1,5-Dibromoanthracene-9,10-dione is frequently discussed in scientific forums and patent literature for its role in dye synthesis and photocatalysis. Its ability to participate in cross-coupling reactions, such as Suzuki or Sonogashira couplings, underscores its versatility in constructing complex molecular architectures. This aligns with the rising demand for tailor-made organic compounds in pharmaceuticals and agrochemicals.

In summary, 1,5-Dibromoanthracene-9,10-dione (CAS No. 602-77-7) exemplifies the intersection of traditional chemistry and cutting-edge technology. Its multifaceted applications—from optoelectronics to green synthesis—highlight its relevance in addressing contemporary scientific challenges. As research continues to uncover new functionalities, this compound is poised to remain a cornerstone in the evolution of functional materials.